Cas no 1261883-37-7 (2-Cyano-4-iodonaphthalene)

• Product Name: 2-Cyano-4-iodonaphthalene
• CAS No: 1261883-37-7
• MF: C₁₁H₆IN
• MW: 279.076514720917
• CID: 4936166
• Update Time: 2025-05-19

2-Cyano-4-iodonaphthalene Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-iodonaphthalene

• Inchi： 1S/C11H6IN/c12-11-6-8(7-13)5-9-3-1-2-4-10(9)11/h1-6H
• InChI Key： ILPUBQDIDHICHN-UHFFFAOYSA-N
• SMILES： IC1C=C(C#N)C=C2C=CC=CC2=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 230
• XLogP3: 3.5
• Topological Polar Surface Area: 23.8

Additional information on 2-Cyano-4-iodonaphthalene

2-Cyano-4-iodonaphthalene (CAS No. 1261883-37-7): A Versatile Building Block in Organic Synthesis and Material Science

2-Cyano-4-iodonaphthalene (CAS No. 1261883-37-7) is a highly functionalized naphthalene derivative that has gained significant attention in recent years due to its unique chemical properties and wide-ranging applications. This compound, characterized by the presence of both a cyano group and an iodo substituent on the naphthalene ring, serves as a valuable intermediate in organic synthesis, pharmaceutical research, and advanced material development.

The molecular structure of 2-Cyano-4-iodonaphthalene makes it particularly attractive for cross-coupling reactions, which are among the most searched topics in modern organic chemistry. Researchers frequently look for "efficient Suzuki coupling with iodo-naphthalenes" or "cyano-substituted aromatic coupling partners," making this compound highly relevant in current synthetic methodologies. Its electron-withdrawing cyano group activates the aromatic system towards nucleophilic substitution, while the iodo group serves as an excellent leaving group in various metal-catalyzed transformations.

In the field of organic electronics, a trending research area with growing interest from both academia and industry, 2-Cyano-4-iodonaphthalene has shown promise as a precursor for constructing π-conjugated systems. Many researchers are investigating "naphthalene-based organic semiconductors" and "cyano-containing electron transport materials," where this compound could play a crucial role. The combination of the electron-deficient cyano group and the extended aromatic system makes it particularly suitable for designing materials with tailored electronic properties.

From a synthetic perspective, one of the most common questions in organic chemistry forums relates to "selective functionalization of naphthalenes." The 1,4-substitution pattern in 2-Cyano-4-iodonaphthalene offers interesting possibilities for further derivatization, addressing this common query. The compound's reactivity has been explored in various transformations, including Sonogashira couplings, Buchwald-Hartwig aminations, and direct arylation reactions, all of which are hot topics in contemporary synthetic chemistry.

The thermal and chemical stability of 2-Cyano-4-iodonaphthalene makes it particularly valuable for applications requiring robust materials. In material science circles, there's growing interest in "stable organic compounds for high-temperature applications," and this compound's properties align well with such requirements. Its melting point and solubility characteristics, which are frequently searched parameters for synthetic intermediates, make it suitable for various processing conditions.

Recent advances in catalysis research have highlighted the importance of well-defined aromatic building blocks like 2-Cyano-4-iodonaphthalene. With many researchers looking for "improved catalytic systems for aromatic functionalization," this compound serves as an excellent test substrate due to its predictable reactivity pattern. The presence of both electron-withdrawing and leaving groups in the same molecule provides unique opportunities for studying reaction mechanisms and developing new catalytic protocols.

In pharmaceutical research, while 2-Cyano-4-iodonaphthalene itself is not a drug candidate, it serves as a key intermediate for constructing more complex molecules. The current trend toward "fragment-based drug discovery" has increased interest in such well-defined aromatic fragments. The compound's structural features make it particularly suitable for creating molecular libraries through combinatorial chemistry approaches.

The synthesis and handling of 2-Cyano-4-iodonaphthalene require standard precautions for organic compounds, and it's often searched in connection with "safe handling of iodoaromatic compounds." While not classified as hazardous under normal conditions, proper laboratory practices should always be followed when working with this material, as with any chemical substance.

Market analysts have noted growing demand for specialized aromatic intermediates like 2-Cyano-4-iodonaphthalene, particularly in regions with strong pharmaceutical and material science industries. The compound's availability from multiple suppliers and its reasonable price point make it accessible for both academic and industrial researchers working on "cost-effective synthetic routes" to complex molecules.

Looking toward future applications, 2-Cyano-4-iodonaphthalene shows potential in emerging fields such as "molecular electronics" and "supramolecular chemistry." Its ability to participate in various non-covalent interactions while maintaining structural integrity makes it an interesting candidate for designing functional materials with precise molecular architectures.

In conclusion, 2-Cyano-4-iodonaphthalene (CAS No. 1261883-37-7) represents a versatile and valuable compound in modern chemical research. Its unique combination of functional groups, predictable reactivity, and stability make it particularly useful across multiple disciplines. As research continues to explore new applications for functionalized naphthalenes, this compound is likely to maintain its importance as a building block in organic synthesis and material design.